Cas no 1469493-85-3 ((1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate)

• Product Name: (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate
• CAS No: 1469493-85-3
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• CID: 4670398
• PubChem ID: 156599165
• Update Time: 2025-10-31

(1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• HEISHUIXIECAOLINE A
• [(1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethyl-2-bicyclo[8.1.0]undeca-4,8-dienyl] acetate
• (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate
• HY-N8103
• [(1S,2R,4E,8Z,10R)-8-formyl-4,11,11-trimethyl-2-bicyclo[8.1.0]undeca-4,8-dienyl] acetate
• 1469493-85-3
• CS-0139963
• AKOS040760444

• Inchi： 1S/C17H24O3/c1-11-6-5-7-13(10-18)9-14-16(17(14,3)4)15(8-11)20-12(2)19/h6,9-10,14-16H,5,7-8H2,1-4H3/b11-6-,13-9+/t14-,15-,16-/m1/s1
• InChI Key： WDPMIKJGUYMIBS-BZBOIDDXSA-N
• SMILES： O(C(C)=O)[C@@H]1CC(C)=CCCC(C=O)=C[C@@H]2[C@H]1C2(C)C |c:7,13|

Computed Properties

• Exact Mass: 276.17254462g/mol
• Monoisotopic Mass: 276.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclogermacrane and isolepidozane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Bicyclogermacrane and isolepidozane sesquiterpenoids

Additional information on (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate

Compound CAS No: 1469493-85-3 - (1S,2R,4Z,8E,10R)-8-Formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate

The compound with CAS No: 1469493-85 is a highly specialized organic molecule known as (1S,2R,4Z,8E,10R)-8-formyl-4,11,11-trimethylbicyclo[8.1.0]undeca-4,8-dien-2-yl acetate. This molecule is notable for its complex bicyclic structure and its stereochemistry, which plays a significant role in its chemical properties and potential applications.

The name of the compound itself provides a detailed description of its structure and stereochemistry:

• Bicyclo[8.1.0]: Indicates the presence of a bicyclic system with bridge lengths of 8, 1, and 0 carbons.
• Undeca: Refers to the undecene system within the molecule.
• Formyl: Indicates the presence of a formyl group (-CHO) at position 8.
• Acetate: Suggests an acetate ester group attached to the bicyclic structure.
• Stereochemistry (S,R,Z,E,R): Highlights the specific spatial arrangement of substituents around chiral centers and double bonds.

Recent studies have focused on understanding the synthesis and applications of such complex molecules in organic chemistry and pharmacology.^[Ref] The unique bicyclic framework of this compound makes it an interesting candidate for exploring novel synthetic pathways and potential bioactive properties.

In terms of synthesis, researchers have employed advanced techniques such as enantioselective cycloadditions and ring-closing metathesis to construct the bicyclo[8.1.0] framework.^[Ref] These methods not only highlight the molecule's structural complexity but also underscore its potential as a building block for more intricate organic architectures.

The stereochemistry of this compound is particularly significant in determining its physical properties and reactivity.^[Ref] The specific arrangement of substituents around the chiral centers (S,R,Z,E,R) can influence everything from solubility to interaction with biological systems.

Preliminary studies suggest that this compound may exhibit interesting pharmacological properties due to its rigid bicyclic structure and functional groups.^[Ref] Potential applications include its use as a lead compound in drug discovery or as a template for synthesizing bioactive molecules with specific stereochemical requirements.

In conclusion, CAS No: 1469493-85, or ((1S,2R,4Z,8E,10R)-8-formyl...) represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with precise control over their structure and stereochemistry.